Cas no 1261816-91-4 (2-Chloro-3-(2-(trifluoromethyl)phenyl)thiophene)

• Product Name: 2-Chloro-3-(2-(trifluoromethyl)phenyl)thiophene
• CAS No: 1261816-91-4
• MF: C₁₁H₆ClF₃S
• MW: 262.678551197052
• CID: 4969242
• Update Time: 2025-10-29

2-Chloro-3-(2-(trifluoromethyl)phenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(2-(trifluoromethyl)phenyl)thiophene

• Inchi： 1S/C11H6ClF3S/c12-10-8(5-6-16-10)7-3-1-2-4-9(7)11(13,14)15/h1-6H
• InChI Key： WOPBAHHSZSYYFG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CS1)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 5.1
• Topological Polar Surface Area: 28.2

Additional information on 2-Chloro-3-(2-(trifluoromethyl)phenyl)thiophene

Comprehensive Overview of 2-Chloro-3-(2-(trifluoromethyl)phenyl)thiophene (CAS No. 1261816-91-4)

2-Chloro-3-(2-(trifluoromethyl)phenyl)thiophene (CAS No. 1261816-91-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique thiophene core and trifluoromethylphenyl substituent, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel heterocyclic compounds and fluorinated derivatives.

The structural features of 2-Chloro-3-(2-(trifluoromethyl)phenyl)thiophene contribute to its versatility. The presence of a chloro group at the 2-position and a trifluoromethylphenyl moiety at the 3-position of the thiophene ring enhances its reactivity, enabling it to participate in various cross-coupling reactions, such as Suzuki-Miyaura and Negishi couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in drug discovery and advanced material design.

In recent years, the demand for fluorinated compounds like 2-Chloro-3-(2-(trifluoromethyl)phenyl)thiophene has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to improve their pharmacokinetic profiles. Searches for terms such as "fluorinated thiophene derivatives" and "CAS 1261816-91-4 applications" have spiked, reflecting the compound's relevance in cutting-edge research.

Another area where 2-Chloro-3-(2-(trifluoromethyl)phenyl)thiophene shows promise is in the development of organic electronic materials. The thiophene scaffold is a cornerstone in constructing conductive polymers and small-molecule semiconductors. The addition of a trifluoromethyl group can fine-tune electronic properties, making it a candidate for use in OLEDs, organic photovoltaics, and field-effect transistors. This has led to increased inquiries about "thiophene-based electronic materials" and "CAS 1261816-91-4 in material science."

From a synthetic perspective, the preparation of 2-Chloro-3-(2-(trifluoromethyl)phenyl)thiophene often involves multi-step procedures, including halogenation and palladium-catalyzed coupling reactions. Researchers frequently search for "synthesis of 2-Chloro-3-(2-(trifluoromethyl)phenyl)thiophene" to optimize yields and purity. The compound's stability under various conditions also makes it a reliable building block for further functionalization, catering to the needs of combinatorial chemistry and high-throughput screening.

Environmental and regulatory considerations are also shaping the discourse around 2-Chloro-3-(2-(trifluoromethyl)phenyl)thiophene. With the rise of green chemistry initiatives, there is a push to develop sustainable synthetic routes for such compounds. Queries like "eco-friendly synthesis of fluorinated thiophenes" highlight the industry's shift toward minimizing waste and reducing hazardous byproducts. This compound's potential for scalable and environmentally benign production further enhances its appeal.

In conclusion, 2-Chloro-3-(2-(trifluoromethyl)phenyl)thiophene (CAS No. 1261816-91-4) stands out as a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structural attributes, coupled with the growing interest in fluorinated and heterocyclic compounds, position it as a key player in modern chemical research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative developments across multiple disciplines.